
Standard Operating Procedures for AHI-7 (Apo-
HippoInhibitor-7) Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CPUY201112

Cat. No.: B15564256 Get Quote

For Research Use Only

Product Name: AHI-7 (Apo-HippoInhibitor-7)
Catalog Number: CPUY201112 Description: AHI-7 is a potent and selective small molecule

inhibitor of the Hippo signaling pathway, targeting the interaction between YAP/TAZ and TEAD.

By disrupting this protein-protein interaction, AHI-7 prevents the nuclear translocation of

YAP/TAZ and subsequent transcription of downstream target genes involved in cell proliferation

and organ size control.

Mechanism of Action
AHI-7 functions by allosterically binding to the TEA domain (TEAD) transcription factors, which

prevents the binding of the transcriptional co-activators YAP and TAZ. The Hippo pathway is a

critical regulator of tissue homeostasis and organ size.[1] Dysregulation of this pathway is

implicated in various cancers, where the YAP/TAZ oncoproteins are often overactive.[1] AHI-7's

targeted inhibition of the YAP/TAZ-TEAD interaction leads to the suppression of cancer cell

proliferation and can induce apoptosis.
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1. Seed Cells
(5,000 cells/well)

2. Incubate 24h

3. Treat with AHI-7 Serial Dilution

4. Incubate 72h

5. Add MTT Reagent

6. Incubate 4h

7. Solubilize with DMSO

8. Read Absorbance (570nm)

9. Calculate IC50

AHI-7 Treatment Binding to TEAD Disruption of
YAP/TAZ-TEAD Interaction

Decreased Transcription of
Downstream Genes (e.g., CTGF)

Reduced Cell Proliferation
& Increased Apoptosis

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15564256?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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